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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Technetium-99m (99mTc)-mebrofenin Single

Photon Emission Computed Tomography (SPECT)/CT for the assessment of functional liver

volume (FLV) against other established and emerging techniques. The accurate measurement

of liver function and volume is critical in drug development for assessing hepatotoxicity, in

clinical research for monitoring disease progression, and in surgical planning to predict post-

resection liver failure. This document outlines the experimental data supporting the use of

mebrofenin SPECT/CT and compares it with anatomical imaging methods like Computed

Tomography (CT) and Magnetic Resonance Imaging (MRI), as well as other functional imaging

techniques.

Executive Summary
Mebrofenin SPECT/CT is a nuclear imaging technique that quantifies the volume of functioning

hepatocytes. Unlike purely anatomical imaging, it provides a measure of "functional" liver

volume, which can be a more accurate predictor of liver function, especially in compromised

livers.[1] In healthy livers, the functional volume measured by mebrofenin SPECT/CT is

comparable to the anatomical volume measured by CT.[2][3] However, in diseased livers, the

functional volume is often significantly less than the anatomical volume.[1][2]

Cross-validation studies have demonstrated a strong correlation between functional

parameters derived from mebrofenin SPECT/CT and those from gadoxetic acid (Gd-EOB-

DTPA)-enhanced MRI, an alternative functional imaging modality.[1] While CT volumetry
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remains a standard for anatomical assessment, mebrofenin SPECT/CT offers a more nuanced

view of the liver's functional capacity. Another radiotracer, 99mTc-galactosyl human serum

albumin (GSA), is used for similar purposes, primarily in Japan, and while direct comparisons in

humans are limited, preclinical data suggests differences in uptake mechanisms and kinetics

between mebrofenin and GSA.

Data Presentation
The following tables summarize the quantitative data from studies comparing mebrofenin

SPECT/CT with alternative methods for liver volume and function assessment.

Table 1: Mebrofenin SPECT/CT vs. CT Volumetry for Liver Volume
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Parameter

Mebrofenin
SPECT/CT
(Functional Liver
Volume - FLV)

CT Volumetry
(Anatomical Liver
Volume)

Correlation/Compa
rison Finding

Total Liver Volume

(Normal Liver

Parenchyma)

Comparable to

anatomical volume

Standard for

anatomical

measurement

In patients with normal

liver parenchyma, FLV

measured by SPECT

is comparable to

anatomical volume

measured by CT.[2][3]

A strong and

significant correlation

was found between

Total Liver-Functional

Volume (TL-FV) and

Non-Tumorous Total

Liver-Volume (NTTL-

V) (Pearson r = 0.89).

[4]

Total Liver Volume

(Compromised Liver

Parenchyma)

Significantly less than

anatomical volume

May overestimate

functional capacity

In compromised livers,

FLV is significantly

less than the

anatomical volume.[1]

[2][4]

Phantom Volume

Validation
High accuracy Not applicable

A very strong

correlation was

observed between

known phantom

volume and measured

phantom volume with

SPECT (Pearson's

r=0.99).[4]

Table 2: Mebrofenin SPECT/CT vs. Gd-EOB-DTPA-enhanced MRI for Liver Function
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Parameter
Mebrofenin
SPECT/CT

Gd-EOB-DTPA-
enhanced MRI

Correlation/Compa
rison Finding

Total Liver Function
Mebrofenin Uptake

Rate (MUR)

Mean Gd-EOB-DTPA

Uptake Rate (Ki)

A strong correlation

was observed

between MUR and

mean Ki (Pearson r =

0.70, p=0.001).[1]

Future Remnant Liver

(FRL) Function

FRL Mebrofenin

Uptake Rate

FRL Gd-EOB-DTPA

Uptake Rate (Ki)

A very strong

correlation was found

between the two

modalities (Pearson r

= 0.89, p<0.001).[1]

Functional Share of

FRL

Percentage of total

liver counts in FRL

Percentage of total

liver uptake in FRL

Strong agreement

was found between

the functional share

determined by both

methods (Intraclass

Correlation Coefficient

= 0.944).[1]

Correlation with Liver-

to-Spleen Ratio (LSR)
Mebrofenin uptake

Liver-to-Spleen Ratio

(LSR)

A significant negative

correlation was found

between standardized

FRL function (HBS)

and LSR (r = -0.71).[1]

Table 3: Mebrofenin SPECT/CT vs. 99mTc-GSA SPECT for Liver Function (Preclinical Data)
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Parameter
Mebrofenin
SPECT/CT

99mTc-GSA SPECT
Correlation/Compa
rison Finding (Rat
Model)

Early Phase Liver

Regeneration (Day 1

post-hepatectomy)

Hepatic uptake rate

decreased to 44.5% of

baseline

Overestimated liver

function compared to

mebrofenin

Conventional liver

volume overestimated

liver function as

measured by 99mTc-

mebrofenin uptake

rate.

Late Phase Liver

Regeneration (Days 5

and 7)

Uptake recovered to

levels similar to

conventional liver

volume

Underestimated

hepatic regeneration

in comparison to

mebrofenin uptake

99mTc-GSA uptake

reflected a reduced

liver function in

relation to 99mTc-

mebrofenin uptake.

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and comparison of results. The

following sections outline the typical experimental protocols for the key techniques discussed.

99mTc-Mebrofenin SPECT/CT Protocol
Patient Preparation: Patients are required to fast for a minimum of 4 hours prior to the scan

to promote gallbladder filling and prevent premature excretion of the tracer.[1]

Radiotracer Administration: A standard intravenous dose of 150-370 MBq of 99mTc-

mebrofenin is administered.[1]

Dynamic Planar Acquisition: Immediately following the injection, a dynamic acquisition is

performed for approximately 6 minutes using a dual-head gamma camera. This is used to

calculate the total liver mebrofenin uptake rate.[1]

SPECT/CT Acquisition: Following the dynamic scan, a SPECT acquisition is performed,

typically with 60 projections of 8 seconds per projection. A co-registered low-dose CT scan is

then acquired for attenuation correction and anatomical localization.[1]
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Data Analysis:

Regions of Interest (ROIs) are drawn on the dynamic planar images over the liver and

heart (to represent the blood pool) to generate time-activity curves and calculate the

hepatic uptake rate.

On the fused SPECT/CT images, Volumes of Interest (VOIs) are drawn on the CT images

to delineate the total liver and, if applicable, the future liver remnant (FLR).

These VOIs are then applied to the SPECT data to determine the functional liver volume

based on a predefined threshold of 99mTc-mebrofenin uptake.[1]

CT Volumetry Protocol
Patient Positioning: The patient is positioned supine with arms raised above the head.[2]

Image Acquisition: A multiphase contrast-enhanced CT scan of the abdomen is performed.

The portal venous phase is typically used for liver volumetry.[2]

Post-processing:

The liver boundaries are manually or semi-automatically traced on each axial slice,

excluding major blood vessels and fissures.

The area on each slice is summated to calculate the total and lobar liver volume.[2]

For surgical planning, a virtual hepatectomy plane can be drawn to calculate the volume of

the future liver remnant.[2]

Gd-EOB-DTPA-enhanced MRI Protocol
Patient Preparation: Patients are typically instructed to fast for at least 4 hours before the

examination.

Contrast Agent Administration: A standard dose of gadoxetic acid (Gd-EOB-DTPA) is

administered intravenously.
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Dynamic Imaging: A T1-weighted three-dimensional spoiled gradient-echo sequence is

performed before and repeatedly after contrast injection to capture the arterial, portal

venous, and transitional phases.

Hepatobiliary Phase Imaging: A delayed scan is acquired approximately 20 minutes after

contrast injection. This phase is crucial for assessing hepatocyte function as the contrast

agent is taken up by functional hepatocytes.

Data Analysis:

Signal intensity measurements are taken from ROIs placed in the liver parenchyma on

pre-contrast and hepatobiliary phase images.

Functional parameters such as the liver-to-spleen ratio (LSR) or the Gd-EOB-DTPA uptake

rate (Ki) are calculated to quantify liver function.[1]

Mandatory Visualization
Mebrofenin Uptake and Imaging Workflow
The following diagrams illustrate the cellular uptake pathway of 99mTc-mebrofenin and the

general experimental workflow for a functional liver volume study.
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Caption: Cellular uptake pathway of 99mTc-Mebrofenin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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